Cas no 1016531-68-2 (2-(2-Bromophenoxymethyl)pyridine)

• Product Name: 2-(2-Bromophenoxymethyl)pyridine
• CAS No: 1016531-68-2
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• MDL: MFCD09927519
• CID: 1024991
• PubChem ID: 24689428
• Update Time: 2025-06-13

2-(2-Bromophenoxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((2-Bromophenoxy)methyl)pyridine
• 2-[(2-Bromophenoxy)methyl]pyridine
• 1016531-68-2
• 2-(2-Bromophenoxymethyl)pyridine
• SCHEMBL25319633
• DTXSID00640723
• BS-19106
• AKOS000167555
• CS-0209081
• Pyridine, 2-[(2-bromophenoxy)methyl]-
• MFCD09927519

• MDL： MFCD09927519
• Inchi： 1S/C12H10BrNO/c13-11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10/h1-8H,9H2
• InChI Key： APVLSMPTXATIRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1C=CC=CN=1

Computed Properties

• Exact Mass: 262.99500
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.42310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Bromophenoxymethyl)pyridine

Comprehensive Overview of 2-(2-Bromophenoxymethyl)pyridine (CAS No. 1016531-68-2): Properties, Applications, and Industry Insights

2-(2-Bromophenoxymethyl)pyridine (CAS No. 1016531-68-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative combines a pyridine ring with a 2-bromophenoxymethyl substituent, creating a versatile building block for synthetic chemistry. The compound's molecular formula C₁₂H₁₀BrNO and molecular weight of 264.12 g/mol make it particularly valuable for cross-coupling reactions and heterocyclic synthesis.

Recent studies highlight the growing demand for brominated aromatic compounds like 2-(2-Bromophenoxymethyl)pyridine in drug discovery programs. Pharmaceutical researchers are actively investigating its potential as a precursor for kinase inhibitors and GPCR-targeted therapeutics, addressing current industry needs for novel cancer treatments and neurological disorder medications. The compound's electron-withdrawing bromine atom enhances its reactivity in palladium-catalyzed reactions, making it particularly useful in modern medicinal chemistry workflows.

From a synthetic chemistry perspective, 1016531-68-2 demonstrates excellent stability under standard laboratory conditions while maintaining sufficient reactivity for diverse transformations. Its crystalline solid form at room temperature (typically white to off-white powder) and moderate solubility in common organic solvents like dichloromethane and dimethylformamide facilitate handling in various experimental setups. Analytical data shows characteristic 1H NMR peaks at δ 8.55 (d, J = 4.8 Hz, 1H), 7.75 (td, J = 7.7, 1.8 Hz, 1H), and 7.30-7.20 (m, 4H), confirming its structural integrity.

The agrochemical sector has shown increasing interest in 2-(2-Bromophenoxymethyl)pyridine derivatives for developing next-generation crop protection agents. Its molecular framework serves as an excellent scaffold for creating compounds with improved pesticidal activity and environmental persistence profiles. Recent patent literature reveals applications in fungicide formulations targeting resistant strains, addressing the global challenge of agricultural yield protection against evolving pathogens.

Quality control parameters for CAS 1016531-68-2 typically include HPLC purity ≥95% (with some suppliers offering ≥98% purity grades), residual solvent content below ICH guidelines, and rigorous spectroscopic verification. Storage recommendations generally suggest keeping the compound in amber glass containers at 2-8°C under inert atmosphere to maintain long-term stability. These specifications make it suitable for GMP-compliant synthesis applications in regulated industries.

Emerging applications in material science have expanded the utility of 2-(2-Bromophenoxymethyl)pyridine beyond traditional chemical domains. Researchers are exploring its incorporation into organic electronic materials, particularly as a building block for charge-transport layers in OLED devices. The compound's conjugated system and halogen functionality enable precise tuning of electronic properties through subsequent functionalization, addressing the growing demand for high-performance organic semiconductors.

From an environmental standpoint, proper handling procedures for 1016531-68-2 should follow standard laboratory safety protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. Waste disposal should comply with local regulations for brominated organic compounds, with particular attention to preventing environmental release.

The global market for 2-(2-Bromophenoxymethyl)pyridine reflects broader trends in fine chemical demand, with annual growth projections of 5-7% in the pharmaceutical intermediate sector. Leading suppliers have developed scalable synthesis routes to meet increasing requirements from contract research organizations and academic institutions engaged in drug discovery programs. Current pricing trends show stability in the $150-$300 per gram range for research quantities, with bulk pricing available for developmental projects.

Analytical challenges associated with CAS 1016531-68-2 primarily involve distinguishing it from similar brominated pyridine derivatives. Advanced techniques like LC-MS and high-field NMR are recommended for conclusive identification, especially when working with novel derivatives. The compound's UV-Vis spectrum shows characteristic absorption maxima at 265 nm and 310 nm (in methanol), providing an additional quality control parameter.

Future research directions for 2-(2-Bromophenoxymethyl)pyridine include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a versatile linker between aromatic systems makes it particularly promising for these cutting-edge applications. Additionally, its role in metal-organic framework (MOF) synthesis is being investigated for gas storage and separation technologies.

For researchers sourcing 1016531-68-2, verification of certificates of analysis and structural characterization data is essential. Reputable suppliers typically provide comprehensive technical documentation including NMR spectra, HPLC chromatograms, and elemental analysis results. This level of characterization ensures reliability in sensitive applications such as high-throughput screening and lead optimization processes.